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Compound of Interest

Compound Name: L-Arginine L-aspartate

Cat. No.: B196050

L-Arginine L-Aspartate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Arginine L-aspartate, a salt formed from the two endogenous amino acids L-arginine and L-
aspartic acid, is a compound of significant interest in various scientific and pharmaceutical
domains. This technical guide provides a detailed overview of its chemical structure,
physicochemical properties, and its roles in key metabolic and signaling pathways. The
information is presented to support research, development, and application of this compound in
relevant fields.

Chemical Structure and Identification

L-Arginine L-aspartate is an ionic salt composed of one molecule of L-arginine and one
molecule of L-aspartic acid. The positively charged guanidinium group of L-arginine interacts
with the negatively charged carboxylate groups of L-aspartic acid.
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Caption: Chemical structure of L-Arginine L-aspartate.

Physicochemical Properties

A summary of the key physicochemical properties of L-Arginine L-aspartate is provided
below.
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Property Value Reference
Molecular Formula C10H21Ns06 [1112]
Molecular Weight 307.3 g/mol [1][2]
CAS Number 7675-83-4 [3]

White or almost white granules
Appearance [1]

or powder
Melting Point 220-221 °C [1]

Very soluble in water;
Solubility practically insoluble in alcohol [11[3]

and methylene chloride.

pH (5% solution) 6.0t0 7.0 [4]
Specific Optical Rotation +25° to +27° (dried substance)  [4]
pKa Values

The pKa values of the constituent amino acids are crucial for understanding the ionization state
of L-Arginine L-aspartate in solution.

. . a-carboxyl o-amino group  Side chain
Amino Acid Reference
group (pKai) (pKaz) (pKaR)
N 12.48
L-Arginine 2.01 9.04 [5]

(Guanidinium)

L-Aspartic Acid 2.10 9.82 3.86 (B-carboxyl)  [5]

Experimental Protocols
Synthesis of L-Arginine L-aspartate

A common laboratory-scale synthesis involves the direct reaction of L-arginine and L-aspartic
acid in an aqueous solution.[6]
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Materials:

L-Arginine

L-Aspartic Acid

Deionized water

Organic hydrophilic solvent (e.qg., ethanol)
Procedure:
e Prepare an aqueous solution of L-arginine.

e Slowly add L-aspartic acid to the L-arginine solution in a 1:1 molar ratio with continuous
stirring until fully dissolved.

e Concentrate the solution under vacuum at 50-80 °C to remove 20-60% of the water.
e Cool the concentrated solution to 20-30 °C.
« Slowly add an organic hydrophilic solvent to induce precipitation.

o Further cool the mixture to promote crystallization.

Filter the crystals, wash with a small amount of the organic solvent, and dry under vacuum.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the quantification of L-arginine.[7]
Chromatographic Conditions:
e Column: Inertsil C8 (250 x 4.6 mm, 5 pm)

» Mobile Phase: A mixture of Solution A and Acetonitrile (920:80). Solution A consists of 500
mg of octane sulfonic acid in 2000 ml of phosphate buffer (pH 3.5).
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e Flow Rate: 1.0 ml/min

e Detection: UV at 215 nm

o Retention Time for L-Arginine: Approximately 7.5 minutes
Sample Preparation:

o Standard Preparation: Accurately weigh about 150 mg of L-Arginine working standard into a
100 ml volumetric flask. Add 70 ml of buffer solution, sonicate for 10 minutes, and then dilute
to the mark with the buffer solution.

o Sample Preparation: Accurately weigh a sample equivalent to 1500 mg of L-Arginine into a
100 ml volumetric flask. Add 70 ml of buffer solution, sonicate for 10 minutes, and dilute to
the mark. Further, dilute 10 ml of this solution to 100 ml with the buffer solution.

Metabolic and Signaling Pathways

L-Arginine and L-aspartate are integral components of numerous metabolic and signaling
pathways.

L-Arginine Metabolism and the Nitric Oxide Pathway

L-arginine is a semi-essential amino acid that serves as a precursor for the synthesis of nitric
oxide (NO), a critical signaling molecule.[8] This conversion is catalyzed by nitric oxide
synthase (NOS).[8]
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Caption: L-Arginine in the Nitric Oxide signaling pathway.

The nitric oxide pathway is crucial for various physiological processes, including the regulation
of vascular tone, neurotransmission, and immune responses.[9] L-arginine also plays a role in
the urea cycle, creatine synthesis, and polyamine synthesis.[10][11]

L-Aspartate Metabolism

L-aspartate is a non-essential amino acid that is a key intermediate in several metabolic
pathways. It is involved in the urea cycle, gluconeogenesis, and the biosynthesis of other
amino acids and nucleotides.[12]
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Caption: Overview of L-Aspartate metabolic pathways.

Conclusion

L-Arginine L-aspartate is a well-characterized compound with defined chemical and physical
properties. Its constituent amino acids are central to fundamental biochemical processes, most
notably the nitric oxide signaling and urea cycles. The provided experimental protocols for
synthesis and analysis serve as a foundation for further research and development. This guide
offers a consolidated resource for professionals engaged in the study and application of L-
Arginine L-aspartate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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